Cas no 2241141-53-5 (4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid;hydrochloride)

• Product Name: 4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid;hydrochloride
• CAS No: 2241141-53-5
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 5923280
• PubChem ID: 138039922
• Update Time: 2025-06-22

4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid;hydrochloride
• 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid hydrochloride
• 2241141-53-5
• EN300-6481766

• Inchi： 1S/C8H11NO2S.ClH/c1-4-6(3-9)7(8(10)11)5(2)12-4;/h3,9H2,1-2H3,(H,10,11);1H
• InChI Key： KFKUUKMJFVVDJM-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=C(C(=O)O)C(CN)=C1C

Computed Properties

• Exact Mass: 221.0277275g/mol
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on 4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid;hydrochloride

4-(Aminomethyl)-2,5-Dimethylthiophene-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound 4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid hydrochloride (CAS No: 2241141-53-5) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in chemical reactions. The presence of the amino group (-NHCH3) and the carboxylic acid group (-COOH) in its structure makes it highly functionalized, enabling it to participate in a wide range of chemical transformations.

Recent studies have highlighted the importance of thiophene derivatives in drug design due to their ability to modulate biological activities through specific interactions with target proteins. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability under physiological conditions. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including anti-inflammatory agents and antioxidants.

The synthesis of 4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid hydrochloride involves a multi-step process that typically begins with the preparation of the thiophene ring followed by functionalization with the amino and carboxylic acid groups. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, making this approach highly efficient for large-scale production.

In terms of chemical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in optoelectronic materials.

One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that it can act as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The amino group allows for easy modification to create bioisosteres or prodrugs, enhancing bioavailability and reducing toxicity.

Furthermore, the carboxylic acid group enables this compound to form amides or esters with other biologically active molecules, creating hybrid compounds with synergistic effects. This property has been exploited in recent research to develop dual-action drugs that target multiple pathways involved in disease progression.

The environmental impact of this compound has also been a topic of interest among researchers. Studies indicate that it is biodegradable under aerobic conditions, making it an eco-friendly choice for industrial applications. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylic acid hydrochloride (CAS No: 2241141-53-5) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for drug development and material science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine and technology.